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Compound of Interest

N-(2,4-Dimethylphenyl)formamide-
a9

Cat. No.: B13432968

Compound Name:

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and analysis of N-(2,4-Dimethylphenyl)formamide-d9. It is intended for researchers,
scientists, and professionals in drug development and environmental analysis who are working
with or have an interest in this stable isotope-labeled compound.

Core Chemical Properties

N-(2,4-Dimethylphenyl)formamide-d9 is the deuterated analog of N-(2,4-
Dimethylphenyl)formamide, a known impurity and degradation product of the pesticide Amitraz.
[1][2] The incorporation of nine deuterium atoms makes it a valuable internal standard for
guantitative mass spectrometry-based studies.
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Property Value Source

N-[2,3,5-trideuterio-4,6-
IUPAC Name bis(trideuteriomethyl)phenyllfor  [1][3]
mamide

Not available for deuterated

CAS Number form; 60397-77-5 for non- [41516l1718l1o1
deuterated

Molecular Formula CoH2DsNO [11[2]

Molecular Weight 158.25 g/mol [1][2]

Appearance White to off-white solid [1]

Melting Point 113-115°C [1]

N Slightly soluble in dimethyl
Solubility ) [1]
sulfoxide and methanol

JOFDPSBOUCXJCC-
InChl Key [112113]
XVGWXEQOSA-N

Synthesis and Experimental Protocols

The synthesis of N-(2,4-Dimethylphenyl)formamide-d9 typically involves the formylation of
deuterated 2,4-dimethylaniline. A common laboratory-scale procedure is outlined below.

Synthesis of N-(2,4-Dimethylphenyl)formamide-d9

Principle: This synthesis involves the reaction of 2,4-dimethylaniline with formic anhydride.[1]
The use of a deuterated starting material or a deuterating agent in a later step leads to the final
deuterated product.

Materials:
e 2,4-Dimethylaniline-d9

e Formic anhydride
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e Anhydrous diethyl ether

e Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

Procedure:

» Dissolve 2,4-dimethylaniline-d9 in anhydrous diethyl ether in a round-bottom flask under an
inert atmosphere.

e Cool the solution to 0 °C in an ice bath.

e Slowly add formic anhydride to the stirred solution.

 Allow the reaction mixture to warm to room temperature and stir for 12 hours.

e Quench the reaction by the slow addition of saturated sodium bicarbonate solution.

e Separate the organic layer and wash it sequentially with water and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude product.

o Purify the crude product by recrystallization or column chromatography.
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Synthesis workflow for N-(2,4-Dimethylphenyl)formamide-d9.

Biological Significance and Metabolic Pathway

N-(2,4-Dimethylphenyl)formamide is a primary metabolite of the formamidine pesticide Amitraz.
[4][10] Amitraz is used in agriculture and veterinary medicine to control mites and ticks.[4] In
biological systems and under certain environmental conditions, Amitraz hydrolyzes to form N-
(2,4-Dimethylphenyl)formamide and other metabolites.[4][10] Due to its role as a metabolite, N-
(2,4-Dimethylphenyl)formamide-d9 is an essential tool for metabolic and environmental fate
studies of Amitraz.
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Simplified metabolic pathway of Amitraz.

Analytical Methodologies

The quantification of N-(2,4-Dimethylphenyl)formamide in various matrices is crucial for
regulatory monitoring and research. The use of N-(2,4-Dimethylphenyl)formamide-d9 as an
internal standard is the gold standard for accurate quantification by isotope dilution mass

spectrometry.

LC-MS/MS Analysis
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Principle: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a
highly sensitive and selective method for the determination of N-(2,4-
Dimethylphenyl)formamide. The deuterated internal standard is spiked into the sample, and the
ratio of the analyte to the internal standard is used for quantification.

Sample Preparation (QUEChERS Method):

Homogenize the sample matrix (e.g., fruit, soil, honey).

» Weigh a representative portion of the homogenized sample into a centrifuge tube.

e Add a known amount of N-(2,4-Dimethylphenyl)formamide-d9 internal standard solution.
» Add acetonitrile and appropriate salts for extraction and partitioning.

o Shake vigorously and centrifuge.

o Take an aliquot of the supernatant for cleanup by dispersive solid-phase extraction (d-SPE).
o Centrifuge and filter the supernatant for LC-MS/MS analysis.

LC-MS/MS Parameters:

Column: A C18 reversed-phase column is typically used.[11]

» Mobile Phase: A gradient of water and methanol or acetonitrile, often with a modifier like
formic acid or ammonium formate.[12]

« lonization: Electrospray ionization (ESI) in positive mode.[11]
e Mass Transitions:
o N-(2,4-Dimethylphenyl)formamide: m/z 150 -> 107[12]

o N-(2,4-Dimethylphenyl)formamide-d9: The precursor ion will be approximately m/z 159,
with the product ion also showing a corresponding mass shift.
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Analytical workflow for the quantification of N-(2,4-Dimethylphenyl)formamide.

Applications

N-(2,4-Dimethylphenyl)formamide-d9 serves several critical roles in scientific research and
analysis:
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o Reference Standard: It is used as a certified reference material for the detection and
guantification of its non-deuterated counterpart in environmental and food samples.[1]

» Metabolic Studies: Its use as an internal standard allows for the accurate tracing and
quantification of Amitraz metabolism in various biological systems.

e Pharmaceutical Intermediate: The non-deuterated form is an intermediate in the synthesis of
various biologically active compounds and pharmaceuticals.[1]

Safety and Handling

While a specific safety data sheet for N-(2,4-Dimethylphenyl)formamide-d9 is not readily
available, the safety precautions for the non-deuterated form should be followed. N-(2,4-
Dimethylphenyl)formamide is considered toxic if swallowed and is suspected of causing genetic
defects.[11] It is also toxic to aquatic life with long-lasting effects.[11]

Recommended Handling Procedures:
e Use only in a well-ventilated area or under a chemical fume hood.[13]

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[13]

¢ Avoid inhalation of dust and contact with skin and eyes.[13]
» Wash hands thoroughly after handling.[14]

» Store in a tightly closed container in a cool, dry place.[13]

Conclusion

N-(2,4-Dimethylphenyl)formamide-d9 is an indispensable tool for the accurate quantification
of the corresponding Amitraz metabolite. Its stable isotope label ensures high precision in mass
spectrometry-based analytical methods. A thorough understanding of its chemical properties,
synthesis, and analytical applications is essential for researchers in environmental science,
food safety, and pharmacology. Proper handling and safety precautions are paramount when
working with this compound and its non-deuterated analog.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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